N-[2-(4-chloro-2-methylphenoxy)ethyl]pyridine-3-carboxamide

• IUPAC Name: N-[2-(4-chloro-2-methylphenoxy)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H15ClN2O2/c1-11-9-13(16)4-5-14(11)20-8-7-18-15(19)12-3-2-6-17-10-12/h2-6,9-10H,7-8H2,1H3,(H,18,19)
• InChI Key: LYVOXVXNGMDIBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCCNC(=O)C2=CN=CC=C2
• Molecular Formula: C15H15ClN2O2
• Molecular Weight: 290.74 g/mol

Description

N-[2-(4-chloro-2-methylphenoxy)ethyl]pyridine-3-carboxamide is an organic compound that belongs to the class of pyridine carboxamides This compound is characterized by the presence of a pyridine ring substituted with a carboxamide group and an ethyl chain linked to a chlorinated methylphenoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(4-chloro-2-methylphenoxy)ethyl]pyridine-3-carboxamide typically involves the following steps:

Formation of the Intermediate: The initial step involves the reaction of 4-chloro-2-methylphenol with ethylene oxide to form 2-(4-chloro-2-methylphenoxy)ethanol.

Conversion to the Final Product: The intermediate is then reacted with pyridine-3-carboxylic acid chloride in the presence of a base such as triethylamine to yield this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for reagent addition, and stringent control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-[2-(4-chloro-2-methylphenoxy)ethyl]pyridine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chlorinated phenoxy group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

N-[2-(4-chloro-2-methylphenoxy)ethyl]pyridine-3-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[2-(4-chloro-2-methylphenoxy)ethyl]pyridine-3-carboxamide involves its interaction with specific molecular targets. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(4-bromo-2-methylphenoxy)ethyl]pyridine-3-carboxamide
• N-[2-(4-fluoro-2-methylphenoxy)ethyl]pyridine-3-carboxamide
• N-[2-(4-methyl-2-methylphenoxy)ethyl]pyridine-3-carboxamide

Uniqueness

N-[2-(4-chloro-2-methylphenoxy)ethyl]pyridine-3-carboxamide is unique due to the presence of the chloro substituent, which can influence its reactivity and interaction with biological targets. This makes it distinct from its bromo, fluoro, and methyl analogs, which may exhibit different chemical and biological properties.